N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• InChI: InChI=1S/C22H20N4OS/c1-14-12-20(26(25-14)22-23-18-8-4-5-9-19(18)28-22)24-21(27)17-11-10-15-6-2-3-7-16(15)13-17/h4-5,8-13H,2-3,6-7H2,1H3,(H,24,27)
• InChI Key: WTDITBPORVNFNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC3=C(CCCC3)C=C2)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H20N4OS
• Molecular Weight: 388.5 g/mol

Description

“N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide” is a complex organic compound. The compound contains a benzothiazole ring, which is a heterocyclic compound. It also contains a pyrazole ring and a tetrahydronaphthalene ring, both of which are types of cyclic hydrocarbons.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl (2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as IR, 1H NMR, and 13C NMR. These techniques provide information about the functional groups present in the molecule and their environment.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1’-biphenyl]-4-yl)propanamide was prepared by a reaction between benzo[d]thiazol-2-amine and flurbiprofen.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the melting point, IR spectrum, 1H NMR spectrum, and 13C NMR spectrum of similar compounds have been reported.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• The compound’s structural features suggest potential anti-inflammatory and analgesic effects. .

Antiviral Activity

• Benzothiazole derivatives have demonstrated antiviral properties. .

Neuroprotective Effects

• The benzothiazole core has been associated with neuroprotective properties. .

Antibacterial Applications

• Hybrid antimicrobials combining thiazole and sulfonamide groups have shown antibacterial activity. .

Cancer Treatment

• Benzothiazoles have been investigated for their anticancer potential. .

Drug Design and Synthesis

• The synthesis of amides, such as this compound, is essential in drug development. .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

It’s known that benzothiazole derivatives can interact with various enzymes and receptors, leading to a range of biological effects . For instance, some benzothiazole derivatives have been found to inhibit the cyclooxygenase (COX) enzymes, which are involved in the inflammatory response .

Biochemical Pathways

For instance, inhibition of COX enzymes can affect the production of prostaglandins, which play a key role in inflammation .

Pharmacokinetics

A study on similar benzothiazole derivatives suggested a favorable pharmacokinetic profile .

Result of Action

Benzothiazole derivatives have been associated with a range of effects, including anti-inflammatory activity, which is often associated with inhibition of cox enzymes and reduction in prostaglandin production .

Future Directions

The future directions for the research on similar compounds could include further exploration of their biological activities, such as their anti-inflammatory and anti-tubercular properties. Additionally, the development of more efficient synthesis methods could also be a focus of future research.